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Compound of Interest

Compound Name: TMP920

Cat. No.: B15544059 Get Quote

Researchers, scientists, and professionals in drug development seeking information on the

anti-invasive effects of a compound designated TMP920 will find a notable absence of data in

the current public scientific literature. Extensive searches for "TMP920" have yielded no

specific results pertaining to its biological activity, mechanism of action, or effects on any cell

lines.

This lack of information prevents the creation of a detailed comparison guide on its anti-

invasive properties. It is possible that TMP920 is an internal compound code not yet disclosed

in publications, a very recent discovery that has not been the subject of published research, or

a potential misnomer for another agent.

For context, research into anti-invasive agents often focuses on compounds that can inhibit the

processes of cell migration and invasion, which are crucial for cancer metastasis. A key area of

this research involves the study of matrix metalloproteinases (MMPs) and their endogenous

inhibitors, tissue inhibitors of metalloproteinases (TIMPs). MMPs are enzymes that degrade the

extracellular matrix, a critical step for cancer cells to invade surrounding tissues and

metastasize.[1][2] The balance between MMPs and TIMPs is crucial, and its disruption is often

implicated in tumor progression.[1][3]

One example of a well-studied anti-invasive agent is Tetramethylpyrazine (TMP), an active

component of the traditional Chinese medicine Chuanxiong Hort. Studies have shown that TMP

can significantly inhibit the viability, migration, and invasion of breast cancer cells, such as the
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MDA-MB-231 line.[4] Its mechanism is linked to the downregulation of the Akt signaling

pathway and the induction of apoptosis through increased caspase-3 activity.[4]

Given the absence of data for TMP920, we are unable to provide the requested comparison

guide, including data tables, experimental protocols, and signaling pathway diagrams. We

recommend verifying the compound's name and searching for any alternative designations.

Should information on TMP920 become publicly available, a comprehensive guide comparing

its anti-invasive effects across different cell lines could be developed. We are prepared to

generate such a guide upon the provision of a viable research subject with available data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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